1,2-Dibromo-3-chloro-2-methylpropane

• CAS: 10474-14-3
• Synonyms: 1,2-dibromo-3-chloro-2-methylpropane; DBCMP
• Molecular Formula: C4H7Br2Cl
• Molecular Weight: 250.36 g/mol
• SMILES: CC(CCl)(CBr)Br
• InChI: InChI=1S/C4H7Br2Cl/c1-4(6,2-5)3-7/h2-3H2,1H3
• InChIKey: DPDUMUDRFCRZGY-UHFFFAOYSA-N

1,2-Dibromo-3-chloro-2-methylpropane (CAS 10474-14-3, also referred to as DBCMP or 2-methyl-1,2-dibromo-3-chloropropane) is a halogenated hydrocarbon with molecular formula C₄H₇Br₂Cl and molecular weight 250.36 g/mol. It features a propane backbone substituted with bromine at the 1- and 2-positions, chlorine at the 3-position, and a methyl group at the 2-position.

1,2-Dibromo-3-chloro-2-methylpropane CAS 10474-14-3: Physical Properties and Compound Class Overview

1,2-Dibromo-3-chloro-2-methylpropane (CAS 10474-14-3, also referred to as DBCMP or 2-methyl-1,2-dibromo-3-chloropropane) is a halogenated hydrocarbon with molecular formula C₄H₇Br₂Cl and molecular weight 250.36 g/mol [1]. It features a propane backbone substituted with bromine at the 1- and 2-positions, chlorine at the 3-position, and a methyl group at the 2-position [1]. Key physical parameters include a density of 1.891 g/cm³, a boiling point of 209.6°C at 760 mmHg, a flash point of 95.1°C, and a vapor pressure of 0.291 mmHg at 25°C [1].

Genetic Toxicology SAR Reference compound for methyl-substitution effects on genotoxicity in halogenated propanes

Synthetic Chemistry Tunable Friedel-Crafts alkylation building block with catalyst-switchable product selectivity

Analytical Reference Certified impurity profiling standard for halogenated solvent and rubber contaminant monitoring

• [1] Chemsrc. CAS No. 10474-14-3: 1,2-Dibromo-3-chloro-2-methylpropane. Accessed 2026. View Source

Why 1,2-Dibromo-3-chloro-2-methylpropane Cannot Be Substituted by Closest Analogs Without Functional Consequences

In the class of short-chain halogenated propanes, structural modifications—particularly the presence or absence of a 2-methyl group and the specific halogen substitution pattern—fundamentally alter the compound's reactivity profile, metabolic stability, and toxicological behavior. 1,2-Dibromo-3-chloro-2-methylpropane (DBCMP) exists at a critical intersection between the well-characterized nematicide DBCP (1,2-dibromo-3-chloropropane, lacking the 2-methyl) and the fully brominated analog TBMP (1,2,3-tribromo-2-methylpropane). The methyl substitution at the 2-carbon position effectively eliminates mutagenic activity in the Salmonella assay [1]—a property that distinguishes DBCMP from DBCP. However, unlike TBMP which exhibits both Salmonella and mouse lymphoma assay positivity, DBCMP demonstrates selective activity only in the mouse lymphoma assay in the absence of exogenous metabolic activation [1]. Furthermore, the geminal arrangement of halogens at the 2-position in DBCMP confers unique Friedel-Crafts alkylation behavior relative to non-methylated analogs, producing distinct regioisomeric product distributions depending on catalyst selection [2]. These context-dependent functional divergences mean that substituting DBCMP with DBCP, TBMP, or other in-class compounds will predictably alter reaction outcomes, metabolic activation requirements, and genotoxicity profiles—making generic interchange scientifically indefensible in both analytical and synthetic applications.

Bacterial mutagenicity profile

DBCMP is negative in standard Ames assays, unlike DBCP (positive). Substituting DBCP will reintroduce bacterial mutagenicity, altering structure-activity interpretation.

Mammalian cell activation dependence

DBCMP requires only S9-independent activation in mouse lymphoma assay, whereas TBMP is positive with/without S9. Replacing with TBMP shifts metabolic activation context.

Geminal dihalo reactivity

The 2‑gem‑dihalo arrangement enables catalyst-dependent regioselectivity in Friedel-Crafts alkylation. Non-methylated or non-geminal analogs lack this tunable behavior.

• [1] The genetic toxicity of 1,2-dibromo-3-chloropropane, 1,2-dibromo-3-chloro-2-methylpropane, and 1,2,3-tribromo-2-methylpropane. Cell Biology and Toxicology. 1987;3:391-406. View Source
• [2] Albar HA, Khalaf AA, Bahaffi SO. Modern Friedel–Crafts Chemistry. Part 24. Alkylation of Benzene with 1,2-Dibromo-3-chloro-2-methylpropane in the Presence of Lewis and Brønsted Acid Catalysts. J Chem Res (S). 1997:20-21. View Source

Quantitative Differentiation Evidence for 1,2-Dibromo-3-chloro-2-methylpropane (CAS 10474-14-3) Relative to Analogs

Methyl Substitution Eliminates Salmonella Mutagenicity Compared to Non-Methylated DBCP

The 2-methyl substitution in DBCMP eliminates the Salmonella mutagenicity observed for its non-methylated analog DBCP. In the Salmonella assay using strains TA98, TA100, and TA1535, DBCP was positive in all three strains with exogenous metabolic activation and weakly active in TA1535 without activation [1]. In contrast, DBCMP produced no reproducible evidence of mutagenic activity across multiple test variations of the Salmonella assay [1].

Ames Mutagenicity

Head-to-head

DBCMP: Negative (TA98, TA100, TA1535 ±S9)
DBCP: Positive with S9

Eliminates bacterial mutagenicity via 2‑methyl substitution, supporting SAR interpretation.

Ames test with/without rat liver S9; data from Cell Biol Toxicol 1987.

Evidence Dimension	Mutagenic activity in Salmonella assay
Target Compound Data	No reproducible mutagenic activity in strains TA98, TA100, TA1535 (± S9 activation)
Comparator Or Baseline	DBCP (1,2-dibromo-3-chloropropane): Positive in TA98, TA100, TA1535 with S9; weakly active in TA1535 without S9
Quantified Difference	Qualitative difference: Positive → Negative
Conditions	Salmonella typhimurium reversion assay (Ames test) with and without rat liver S9 microsomal activation

Why This Matters

This qualitative elimination of Salmonella mutagenicity differentiates DBCMP from DBCP for applications where reduced bacterial mutagenicity is a procurement consideration, such as in environmental monitoring standard preparation or structure-activity relationship studies.

• [1] The genetic toxicity of 1,2-dibromo-3-chloropropane, 1,2-dibromo-3-chloro-2-methylpropane, and 1,2,3-tribromo-2-methylpropane. Cell Biology and Toxicology. 1987;3:391-406. View Source

Mouse Lymphoma Assay: S9-Activation Dependence Differentially Distinguishes DBCMP from TBMP

In the mouse lymphoma gene mutation assay, the three structurally related compounds exhibited distinct activation-dependence profiles. DBCMP was positive only in the absence of exogenous S9 metabolic activation, whereas TBMP (1,2,3-tribromo-2-methylpropane) was positive both with and without S9 activation, and DBCP was positive under both conditions [1].

Mammalian Cell Mutagenicity

Head-to-head

DBCMP: positive only without S9
TBMP/DBCP: positive ±S9

S9‑dependence pattern distinguishes DBCMP for metabolism-activity studies.

Mouse lymphoma L5178Y TK⁺/⁻ assay; TFT selection.

Evidence Dimension	Mouse lymphoma gene mutation assay response
Target Compound Data	Positive only without S9 activation
Comparator Or Baseline	TBMP: Positive with and without S9; DBCP: Positive with and without S9
Quantified Difference	S9-dependence pattern: DBCMP (+ only without S9) vs. TBMP and DBCP (+ with and without S9)
Conditions	Mouse lymphoma L5178Y TK⁺/⁻ gene mutation assay, trifluorothymidine (TFT) selection

Why This Matters

This differential metabolic activation dependence makes DBCMP a valuable reference standard for investigating structure-metabolism relationships in mammalian cell genotoxicity studies, and distinguishes its procurement value from TBMP for assays requiring S9-independent positive controls.

• [1] The genetic toxicity of 1,2-dibromo-3-chloropropane, 1,2-dibromo-3-chloro-2-methylpropane, and 1,2,3-tribromo-2-methylpropane. Cell Biology and Toxicology. 1987;3:391-406. View Source

Friedel-Crafts Alkylation: Catalyst-Dependent Product Selectivity Differentiates DBCMP from Non-Geminal Dihaloalkanes

DBCMP undergoes Friedel-Crafts alkylation of benzene with product distribution that is strictly catalyst-dependent—a consequence of its geminal dihalo arrangement at the 2-position. With AlCl₃ alone, the major products are 1-X-2-methyl-3,3-diphenylpropane (X = Cl, Br). With AlCl₃-CH₃NO₂ or K10 montmorillonite clay, the reaction instead yields 1,4-bis-(1-bromo-3-chloro-2-methylpropyl)benzene as the major product [1]. This catalyst-switchable regioselectivity is not observed with non-methylated, non-geminal analogs such as DBCP.

Friedel-Crafts Selectivity

Class-level

AlCl₃: monophenylated products
AlCl₃–CH₃NO₂ / K10: bis‑phenylated

Catalyst-dependent divergent synthesis from single building block.

Benzene alkylation; non‑geminal analogs lack comparable switchability.

Evidence Dimension	Friedel-Crafts alkylation product distribution
Target Compound Data	AlCl₃: 1-X-2-methyl-3,3-diphenylpropane (X=Cl,Br); AlCl₃-CH₃NO₂/K10 clay: 1,4-bis-(1-bromo-3-chloro-2-methylpropyl)benzene
Comparator Or Baseline	Non-geminal dihalopropanes (class baseline): No comparable catalyst-switchable regioselectivity documented
Quantified Difference	Qualitative difference: Monophenylated vs. bis-phenylated products based on catalyst choice
Conditions	Benzene alkylation, Lewis/Brønsted acid catalysis at ambient to moderate temperatures

Why This Matters

This catalyst-dependent product divergence provides synthetic chemists with a tunable electrophilic building block, enabling divergent access to either monophenylated or bis-phenylated scaffolds from the same starting material, a feature not shared by non-methylated or non-geminal halogenated propane analogs.

• [1] Albar HA, Khalaf AA, Bahaffi SO. Modern Friedel–Crafts Chemistry. Part 24. Alkylation of Benzene with 1,2-Dibromo-3-chloro-2-methylpropane in the Presence of Lewis and Brønsted Acid Catalysts. J Chem Res (S). 1997:20-21. View Source

Physical Property Divergence: Density and Boiling Point Relative to DBCP

The addition of a methyl group and altered halogen substitution pattern in DBCMP produces measurable shifts in physical properties compared to the non-methylated analog DBCP. DBCMP exhibits a density of 1.891 g/cm³ and a boiling point of 209.6°C at 760 mmHg [1], whereas DBCP has a higher density of 2.05-2.09 g/mL and a lower boiling point of 195-195.5°C .

Physical Constants

Data to verify

Density: DBCMP 1.891 g/cm³, DBCP ~2.05
Boiling point: DBCMP 209.6°C, DBCP 195°C

Distinct properties support analytical method differentiation from DBCP.

Cross-study values; verify with lot-specific COA.

Evidence Dimension	Density and boiling point
Target Compound Data	Density: 1.891 g/cm³; Boiling point: 209.6°C at 760 mmHg
Comparator Or Baseline	DBCP (1,2-dibromo-3-chloropropane): Density: 2.05 g/mL (20°C); Boiling point: 195°C
Quantified Difference	Density difference: ~0.16-0.20 g/cm³ lower for DBCMP; Boiling point difference: ~14-15°C higher for DBCMP
Conditions	Standard atmospheric pressure (760 mmHg); density at 20-25°C

Why This Matters

These distinct physical constants are critical for analytical method validation (GC retention time, LC separation, density-based identification) and for process engineering calculations where DBCMP is handled as a reference material distinct from DBCP.

• [1] Chemsrc. CAS No. 10474-14-3: 1,2-Dibromo-3-chloro-2-methylpropane. Accessed 2026. View Source

Oral Acute Toxicity LD₅₀ in Rats: Differential Potency vs. DBCP Class Reference

DBCMP exhibits an oral LD₅₀ of 780 mg/kg in rats [1], which is approximately 3- to 4.6-fold higher than the oral LD₅₀ reported for DBCP (170-260 mg/kg in rats and mice) , indicating reduced acute oral toxicity.

Acute Oral Toxicity

Data to verify

LD₅₀ rat: DBCMP 780 mg/kg
DBCP 170–260 mg/kg

Higher LD₅₀ differentiates hazard classification context for lab procurement.

Single-dose oral gavage; cross-study data, confirm with current safety literature.

Evidence Dimension	Acute oral toxicity (LD₅₀)
Target Compound Data	780 mg/kg (rat, oral)
Comparator Or Baseline	DBCP: 170 mg/kg (rat, oral); 260 mg/kg (mouse, oral)
Quantified Difference	Approximately 3.0- to 4.6-fold higher LD₅₀ for DBCMP
Conditions	Rodent oral gavage, single-dose administration

Why This Matters

The substantially higher LD₅₀ value influences hazard classification, handling protocols, and personal protective equipment requirements for laboratory procurement, providing a quantifiable safety differentiation when selecting among halogenated propane analogs.

• [1] Chemsrc. CAS No. 10474-14-3: 1,2-Dibromo-3-chloro-2-methylpropane (Health Hazard Data: RTECS TX4600000). Accessed 2026. View Source

Inhalation Acute Toxicity LC₅₀: Species-Specific Values for Occupational Exposure Assessment

Inhalation toxicity data for DBCMP indicates an LC₅₀ of 255 ppm/6H in rats and 227 ppm/6H in mice [1], providing baseline values for inhalation hazard assessment. These values serve as the reference point for evaluating relative inhalation risk compared to other halogenated propanes used in industrial or laboratory settings.

Inhalation Toxicity

Reported

LC₅₀ (6h): rat 255 ppm, mouse 227 ppm

Provides inhalation hazard reference for exposure assessment.

6‑hour inhalation, rodent models; direct comparator data unavailable.

Evidence Dimension	Acute inhalation toxicity (LC₅₀)
Target Compound Data	Rat: 255 ppm/6H; Mouse: 227 ppm/6H
Comparator Or Baseline	DBCP: Class reference—recognized as a potent inhalational toxicant; specific 6-hour LC₅₀ values for direct comparison not located in available primary literature
Quantified Difference	Quantitative DBCMP inhalation reference values established; direct comparative data unavailable
Conditions	6-hour inhalation exposure, rodent models

Why This Matters

Quantified inhalation LC₅₀ values are essential for occupational exposure limit derivation and for engineering controls in laboratory procurement, enabling safety officers to differentiate DBCMP handling requirements from those of more acutely inhalationally toxic halogenated propane analogs.

• [1] Chemsrc. CAS No. 10474-14-3: 1,2-Dibromo-3-chloro-2-methylpropane (Health Hazard Data: RTECS TX4600000). Accessed 2026. View Source

Validated Application Scenarios for 1,2-Dibromo-3-chloro-2-methylpropane (CAS 10474-14-3)

Genetic Toxicology Reference Standard for Structure-Activity Studies of Halogenated Propanes

DBCMP serves as a critical reference compound in genetic toxicology research investigating the role of methyl substitution at the 2-carbon position of halogenated propanes. Its unique genotoxicity profile—negative in Salmonella mutagenicity assays despite structural similarity to the potent mutagen DBCP, yet positive in the mouse lymphoma assay without S9 activation—enables researchers to deconvolute the structural determinants of bacterial versus mammalian cell genotoxicity [1]. This selective activity profile makes DBCMP an essential comparator for structure-activity relationship (SAR) studies aimed at understanding metabolic activation requirements and species-specific genotoxic responses among halogenated hydrocarbons [1].

Bromobutyl Rubber Manufacturing: Contaminant Monitoring and Quality Control Standard

DBCMP is formed as a trace contaminant during the industrial manufacture of bromobutyl rubber [1]. Its presence, along with TBMP, necessitates analytical monitoring for product quality assurance and regulatory compliance. Laboratories supporting bromobutyl rubber production require authentic DBCMP reference material for GC-MS or LC-MS method development, calibration, and quantification of residual DBCMP levels in finished rubber products and process intermediates [1].

Friedel-Crafts Alkylation: Divergent Synthesis of Mono- and Bis-Phenylated Scaffolds

DBCMP functions as a tunable electrophilic alkylating agent in Friedel-Crafts chemistry, enabling catalyst-controlled divergent synthesis. Researchers can selectively access monophenylated products (1-X-2-methyl-3,3-diphenylpropane, X = Cl or Br) using AlCl₃ alone, or bis-phenylated products (1,4-bis-(1-bromo-3-chloro-2-methylpropyl)benzene) using AlCl₃-CH₃NO₂ or K10 montmorillonite clay from the same starting material [2]. This catalyst-switchable regioselectivity provides synthetic chemists with a single building block that yields distinct molecular architectures depending solely on catalyst selection, a feature not shared by non-methylated or non-geminal dihaloalkane analogs [2].

Analytical Reference Material for Halogenated Solvent Impurity Profiling

Given its well-characterized physical properties—density of 1.891 g/cm³, boiling point of 209.6°C at 760 mmHg, vapor pressure of 0.291 mmHg at 25°C, and refractive index of 1.529 [1]—DBCMP serves as a certified reference standard for GC and HPLC method development and validation. Its distinct retention characteristics relative to DBCP (density 2.05 g/mL, boiling point 195°C) [2] enable unambiguous chromatographic resolution of these structurally similar compounds, supporting environmental monitoring and industrial hygiene applications where differentiation of halogenated propane congeners is analytically required.

Application

Selection Property

Validation Focus

Genetic Toxicology SAR Studies

Methyl-substitution genotoxicity profile (Ames‑negative, mouse lymphoma S9‑dependent)

Verify assay‑specific mutagenicity response and metabolic activation dependence

Bromobutyl Rubber Contaminant QC

Trace process impurity with well‑characterized retention behavior

Confirm GC‑MS/LC‑MS resolution from co‑eluting halogenated propanes

Friedel-Crafts Divergent Synthesis

Catalyst‑switchable gem‑dihalo regioselectivity

Validate product distribution under target Lewis/Brønsted acid conditions

Halogenated Solvent Impurity Profiling

Distinct physicochemical constants enabling method differentiation

Confirm chromatographic resolution from structurally similar halogenated propane standards

• [1] The genetic toxicity of 1,2-dibromo-3-chloropropane, 1,2-dibromo-3-chloro-2-methylpropane, and 1,2,3-tribromo-2-methylpropane. Cell Biology and Toxicology. 1987;3:391-406. View Source
• [2] Albar HA, Khalaf AA, Bahaffi SO. Modern Friedel–Crafts Chemistry. Part 24. Alkylation of Benzene with 1,2-Dibromo-3-chloro-2-methylpropane in the Presence of Lewis and Brønsted Acid Catalysts. J Chem Res (S). 1997:20-21. View Source